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Compound of Interest

Compound Name: BMS-986094

Cat. No.: B608112 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

the Safe Handling and Disposal of the Investigational Compound BMS-986094.

The following provides critical safety information and recommended disposal procedures for

BMS-986094, a guanosine nucleotide analogue formerly under investigation for the treatment

of Hepatitis C. Due to significant safety concerns leading to its discontinuation in clinical trials,

stringent adherence to proper handling and disposal protocols is imperative to ensure

personnel safety and environmental protection.

Compound Overview and Safety Profile
BMS-986094 (also known as INX-189) is a prodrug of a guanosine nucleotide analogue.[1][2]

Its development was halted during Phase II clinical trials due to severe cardiotoxicity.[3][4][5][6]

Observed adverse effects included heart and kidney toxicity, with incidents of heart failure,

hospitalization, and one patient death reported.[3][5]
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Characteristic Description

Compound Name BMS-986094 (formerly INX-189)

Chemical Class Guanosine nucleotide analogue prodrug[1][2]

Primary Hazard Cardiotoxicity[1][4]

Other Observed Toxicities Kidney toxicity[3][5]

Clinical Status Development discontinued[3][5][6]

Proper Disposal Procedures for BMS-986094
As a hazardous compound with known toxicity, BMS-986094 must be disposed of as chemical

waste in accordance with institutional, local, and national regulations. The following step-by-

step guide outlines the recommended disposal workflow.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling BMS-986094.

Step 2: Waste Segregation

Do not mix BMS-986094 waste with non-hazardous trash.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions, contaminated solvents).

Step 3: Solid Waste Disposal

Place all solid waste contaminated with BMS-986094 into a designated, clearly labeled

hazardous waste bag or container.

The container should be sealed to prevent leakage.

Label the container with "Hazardous Chemical Waste," the name "BMS-986094," and the

date.
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Step 4: Liquid Waste Disposal

Collect all liquid waste containing BMS-986094 in a compatible, leak-proof, and shatter-

resistant container.

The container must be clearly labeled with "Hazardous Chemical Waste," the name "BMS-
986094," and a list of all solvents present with their approximate concentrations.

Keep the waste container securely closed when not in use.

Step 5: Storage of Waste

Store hazardous waste containers in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Step 6: Arrange for Pickup and Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste.

Do not attempt to dispose of BMS-986094 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BMS-986094.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-986094.

Experimental Protocols Cited
The search results reference studies investigating the cardiotoxicity of BMS-986094 but do not

provide detailed experimental protocols for disposal. The referenced studies primarily focus on

in vitro assays using human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-

CMs) to assess cardiotoxicity.[4] These studies involved motion imaging analysis and calcium

transient measurements to understand the mechanism of toxicity.[4] For specific experimental

details on the toxicological assessment of BMS-986094, researchers should consult the

primary literature, such as the study published in the Journal of Toxicological Sciences in 2021.

[4]

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the official Safety Data Sheet (SDS) for

any chemical you are working with. If an SDS for BMS-986094 is not available, treat it as a

highly toxic substance and consult with your EHS department for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Guidance for BMS-
986094]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608112#bms-986094-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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